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Compound of Interest

Compound Name: Calconcarboxylic acid

Cat. No.: B1221776

An in-depth examination of the physicochemical properties, synthesis, and analytical
applications of Calconcarboxylic Acid, a key indicator in complexometric titrations.

Calconcarboxylic acid, also known as Patton and Reeder's Indicator, is an azo dye with
significant applications in analytical chemistry, particularly in the determination of calcium ions.
[1] Its ability to form a distinctively colored complex with calcium allows for accurate and
reliable quantification through complexometric titration. This guide provides a detailed overview
of its core properties, synthesis, and a step-by-step protocol for its use in determining calcium
concentration, aimed at researchers, scientists, and professionals in drug development.

Core Physicochemical and Molecular Data

Calconcarboxylic acid is a complex organic molecule with the IUPAC name 3-hydroxy-4-[(2-
hydroxy-4-sulfonaphthalen-1-yl)diazenyllnaphthalene-2-carboxylic acid.[1] Its key quantitative
properties are summarized in the table below.
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Property Value Reference
Molar Mass 438.41 g/mol [1]
Chemical Formula C21H14N207S [1]

CAS Number 3737-95-9

Melting Point 300 °C (decomposes) [1]

Soluble in water, ethanol,

Solubility methanol, and sodium [L1[21[31[4]15]
hydroxide.
Predicted pKa -0.50 £ 0.40 [6]

Synthesis of Calconcarboxylic Acid

The synthesis of Calconcarboxylic acid involves a two-step process: the diazotization of 1-
amino-2-naphthol-4-sulfonic acid followed by a coupling reaction with 2-hydroxy-3-naphthoic
acid.[1]

Experimental Protocol: Synthesis

Step 1: Diazotization of 1-amino-2-naphthol-4-sulfonic acid

 In a suitable reaction vessel, dissolve 1-amino-2-naphthol-4-sulfonic acid in an aqueous
solution containing a catalytic amount of cupric sulfate.

o Cool the mixture to below 10 °C in an ice bath.
e Slowly add a 20% solution of hydrochloric acid to the cooled mixture.

o A precipitate of the diazonium salt will form. Continue the addition of hydrochloric acid until
no further precipitation is observed.

« Filter the precipitate and wash it with dilute hydrochloric acid.

e Dry the resulting 1,2,4-acid diazonium salt at a temperature below 50 °C.[7]
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Step 2: Coupling Reaction

 In a separate vessel, dissolve 2-hydroxy-3-naphthoic acid in a heated 20% sodium hydroxide
solution.

e Cool the resulting solution to below 10 °C.

e Slowly add the previously prepared diazonium salt to this solution, ensuring the temperature
does not exceed 15 °C.

 Allow the reaction to proceed for 2-3 hours at 10-15 °C.

» Dissolve the resulting mixture in water and neutralize it to a pH of 1-2 with 20% hydrochloric
acid to precipitate the Calconcarboxylic acid.[7]

o The precipitate can then be filtered, washed, and dried.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b1221776?utm_src=pdf-body
https://patents.google.com/patent/CN103387523A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Step 1: Diazotization
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Diagram 1: Synthesis workflow of Calconcarboxylic acid.
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Application in Complexometric Titration of Calcium

Calconcarboxylic acid is a highly effective indicator for the complexometric titration of calcium
ions with ethylenediaminetetraacetic acid (EDTA).[1] The principle of this application lies in the
differential stability of the calcium-indicator complex and the calcium-EDTA complex.

In a solution with a pH between 12 and 14, Calconcarboxylic acid is blue.[1] When calcium
ions are present, they form a pink/red complex with the indicator.[1] During the titration, EDTA,
which forms a more stable complex with calcium than the indicator does, is added.[1] As EDTA
chelates the calcium ions, it displaces them from the indicator complex. The endpoint of the
titration is reached when all the calcium has been complexed by EDTA, at which point the
indicator reverts to its free, blue form, providing a sharp and clear color change from wine red
to pure blue.[1] A key advantage of using Calconcarboxylic acid is that at the high pH
required for the titration, magnesium ions precipitate as magnesium hydroxide, thus preventing
interference with the calcium determination.[1]

Experimental Protocol: Calcium Determination in Water
Samples

Reagents and Preparation:
o EDTATitrant (0.01 M): Prepare a standard solution of disodium ethylenediaminetetraacetate.
e Sodium Hydroxide (NaOH) Solution (2 M): Prepare a 2 M solution of NaOH.

e Calconcarboxylic Acid Indicator: Prepare a solution by dissolving 50 mg of
Calconcarboxylic acid in 100 mL of 0.1 M NaOH.[8] Alternatively, a solid triturate of the
indicator with sodium chloride can be used.[9]

Procedure:
o Take a known volume of the water sample (e.g., 100 mL) and place it in a titration flask.[8]
e Add 4 mL of 2 M NaOH solution to raise the pH to between 12 and 14.[8]

e Add 1.5 mL of the Calconcarboxylic acid indicator solution (or a small amount of the solid
triturate). The solution should turn a pink/red color if calcium is present.[1][8]
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 Titrate the sample with the standard 0.01 M EDTA solution.

e The endpoint is reached when the color of the solution changes sharply from wine red to a
distinct and stable blue.[1]

¢ Record the volume of EDTA used and calculate the calcium concentration.
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Diagram 2: Experimental workflow for calcium titration.
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Signaling Pathway of Color Change

The color change observed during the titration is a direct result of the competitive complexation
of calcium ions between the Calconcarboxylic acid indicator and the EDTA titrant.

Initial State (Before Titration)

@az“‘ (free ionsD @alconcarboxylic Acid (BlueD

Ca-Indicator Complex (Pink/Red)

éDTA added /

ring Titration

Ca?* displaced

Ca-EDTA Complex (More Stable)

Endpoint

@ll Ca?* complexed by EDTP) Calconcarboxylic Acid (Blue)

Click to download full resolution via product page

Diagram 3: Logical relationship of the color change mechanism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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